Cas no 1421312-64-2 (2-Dimethylaminomethylene-3-oxo-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-Dimethylaminomethylene-3-oxo-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1421312-64-2
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 5525011
• Update Time: 2025-08-03

2-Dimethylaminomethylene-3-oxo-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-((dimethylamino)methylene)-3-oxopiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 2-[(dimethylamino)methylene]-3-oxo-, 1,1-dimethylethyl ester
• 1,1-Dimethylethyl-2-[(dimethylamino)methylene]-3-oxo-1-piperidinecarboxylate
• 2-Dimethylaminomethylene-3-oxo-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C13H22N2O3/c1-13(2,3)18-12(17)15-8-6-7-11(16)10(15)9-14(4)5/h9H,6-8H2,1-5H3
• InChI Key： TZECAEMZYTYSMG-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(=O)C1=CN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 345.4±42.0 °C(Predicted)
• pka: 4.30±0.20(Predicted)

Additional information on 2-Dimethylaminomethylene-3-oxo-piperidine-1-carboxylic acid tert-butyl ester

Comprehensive Guide to 2-Dimethylaminomethylene-3-oxo-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1421312-64-2)

2-Dimethylaminomethylene-3-oxo-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1421312-64-2) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound, often referred to as a piperidine derivative, plays a crucial role in the development of novel drug candidates, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibitors. Its unique structural features, including the tert-butyl ester and dimethylaminomethylene groups, make it a versatile intermediate for medicinal chemistry applications.

The growing interest in 2-Dimethylaminomethylene-3-oxo-piperidine-1-carboxylic acid tert-butyl ester is driven by its potential applications in addressing modern healthcare challenges. Researchers are increasingly exploring its utility in designing neuroprotective agents and cognitive enhancers, topics that align with current trends in aging populations and neurodegenerative diseases. The compound's piperidine core is a common motif in FDA-approved drugs, making it a valuable scaffold for drug discovery programs targeting conditions like Alzheimer's disease and Parkinson's disease.

From a chemical perspective, 2-Dimethylaminomethylene-3-oxo-piperidine-1-carboxylic acid tert-butyl ester exhibits several interesting properties. The tert-butyl ester group provides excellent stability during synthetic transformations, while the dimethylaminomethylene moiety offers opportunities for further functionalization. These characteristics have made this compound particularly valuable in parallel synthesis and combinatorial chemistry approaches, where researchers need reliable building blocks for creating diverse molecular libraries.

The synthesis and application of 2-Dimethylaminomethylene-3-oxo-piperidine-1-carboxylic acid tert-butyl ester have gained attention in recent scientific literature. Many researchers are investigating its use as a precursor for chiral auxiliaries and asymmetric catalysts, reflecting the pharmaceutical industry's growing emphasis on stereoselective synthesis. The compound's potential in creating bioactive molecules with improved pharmacological profiles makes it a subject of ongoing research in academic and industrial laboratories worldwide.

Quality control and characterization of 2-Dimethylaminomethylene-3-oxo-piperidine-1-carboxylic acid tert-butyl ester are critical aspects for researchers and manufacturers. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure the compound's purity and structural integrity. These quality assurance measures are particularly important when the material is intended for use in pharmaceutical development, where stringent regulatory requirements apply.

The market for 2-Dimethylaminomethylene-3-oxo-piperidine-1-carboxylic acid tert-butyl ester has shown steady growth, driven by increasing R&D investments in drug discovery. Pharmaceutical companies and contract research organizations are among the primary consumers of this compound, utilizing it in their medicinal chemistry programs and lead optimization efforts. The compound's versatility has also made it popular in academic research, particularly in studies exploring new heterocyclic compounds with potential therapeutic applications.

Storage and handling of 2-Dimethylaminomethylene-3-oxo-piperidine-1-carboxylic acid tert-butyl ester require standard laboratory precautions. While not classified as hazardous under normal conditions, it should be stored in a cool, dry place, protected from moisture and light. These storage conditions help maintain the compound's stability over extended periods, ensuring consistent performance in research applications.

Future prospects for 2-Dimethylaminomethylene-3-oxo-piperidine-1-carboxylic acid tert-butyl ester appear promising, with several research groups investigating its potential in new therapeutic areas. The compound's structural features make it particularly interesting for developing targeted therapies and precision medicine approaches, which represent cutting-edge trends in pharmaceutical research. As the demand for specialized chemical building blocks continues to grow, this compound is likely to maintain its importance in drug discovery pipelines.

For researchers seeking alternatives or derivatives of 2-Dimethylaminomethylene-3-oxo-piperidine-1-carboxylic acid tert-butyl ester, several structurally related compounds are available. These include various piperidine-3-one derivatives and protected amino acid analogs, which offer similar reactivity patterns while providing different steric and electronic properties. The selection of appropriate derivatives often depends on the specific requirements of the synthetic route or biological target being pursued.

In conclusion, 2-Dimethylaminomethylene-3-oxo-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1421312-64-2) represents a valuable tool for modern chemical research, particularly in pharmaceutical development. Its combination of stability, reactivity, and structural versatility makes it an important building block for creating novel therapeutic agents. As research into CNS disorders and other challenging medical conditions continues to advance, this compound is expected to play an increasingly significant role in the discovery of next-generation pharmaceuticals.